N-[4-(1H-indol-2-yl)phenyl]-1-propyl-4-piperidinecarboxamide

• IUPAC Name: N-[4-(1H-indol-2-yl)phenyl]-1-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O/c1-2-13-26-14-11-18(12-15-26)23(27)24-20-9-7-17(8-10-20)22-16-19-5-3-4-6-21(19)25-22/h3-10,16,18,25H,2,11-15H2,1H3,(H,24,27)
• InChI Key: XCEVCCHXOGZRCE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)C(=O)NC2=CC=C(C=C2)C3=CC4=CC=CC=C4N3
• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol

Description

Indole derivatives are a class of compounds that have an indole nucleus, a structure found in many bioactive aromatic compounds. They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors, making them useful in developing new derivatives.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), making them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Physical and Chemical Properties Analysis

Physically, indole derivatives are often crystalline and colorless in nature with specific odors. Their chemical properties can vary widely depending on their specific structure.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system they interact with. For example, some indole derivatives have been found to show inhibitory activity against influenza A.

Future Directions

Given the diverse biological activities of indole derivatives, there is immense potential for further exploration and development of new therapeutic possibilities.